Cas no 126006-80-2 (Acetic acid,2-([1,1'-biphenyl]-4-yloxy)-,2-[[(3,4-dimethylphenyl)amino]thioxomethyl]hydrazide)

• Product Name: Acetic acid,2-([1,1'-biphenyl]-4-yloxy)-,2-[[(3,4-dimethylphenyl)amino]thioxomethyl]hydrazide
• CAS No: 126006-80-2
• MF: C₂₃H₂₃N₃O₂S
• MW: 405.512624025345
• CID: 149896
• PubChem ID: 3079555
• Update Time: 2025-04-19

Acetic acid,2-([1,1'-biphenyl]-4-yloxy)-,2-[[(3,4-dimethylphenyl)amino]thioxomethyl]hydrazide Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-([1,1'-biphenyl]-4-yloxy)-,2-[[(3,4-dimethylphenyl)amino]thioxomethyl]hydrazide
• 1-(3,4-dimethylphenyl)-3-[[2-(4-phenylphenoxy)acetyl]amino]thiourea
• ((1,1'-Biphenyl)-4-yloxy)acetic acid 2-(((3,4-dimethylphenyl)amino)thioxomethyl)hydrazide
• 126006-80-2
• Acetic acid, ((1,1'-biphenyl)-4-yloxy)-, 2-(((3,4-dimethylphenyl)amino)thioxomethyl)hydrazide
• DTXSID40155048

• Inchi： 1S/C23H23N3O2S/c1-16-8-11-20(14-17(16)2)24-23(29)26-25-22(27)15-28-21-12-9-19(10-13-21)18-6-4-3-5-7-18/h3-14H,15H2,1-2H3,(H,25,27)(H2,24,26,29)
• InChI Key： VBNJTUGBYRWSNU-UHFFFAOYSA-N
• SMILES： S=C(NNC(COC1C=CC(=CC=1)C1C=CC=CC=1)=O)NC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 405.15129
• Monoisotopic Mass: 405.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• PSA: 62.39